Cas no 1807066-88-1 (Ethyl 2-cyano-3-hydroxymethyl-5-methylbenzoate)

• Product Name: Ethyl 2-cyano-3-hydroxymethyl-5-methylbenzoate
• CAS No: 1807066-88-1
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 4789379
• Update Time: 2023-08-17

Ethyl 2-cyano-3-hydroxymethyl-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-hydroxymethyl-5-methylbenzoate

• Inchi： 1S/C12H13NO3/c1-3-16-12(15)10-5-8(2)4-9(7-14)11(10)6-13/h4-5,14H,3,7H2,1-2H3
• InChI Key： XBJJGCUIYCCDME-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(C)=CC(CO)=C1C#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 294
• XLogP3: 1.3
• Topological Polar Surface Area: 70.3